Cas no 2034334-55-7 (4-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione)

• Product Name: 4-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione
• CAS No: 2034334-55-7
• MF: C₂₁H₂₁N₃O₄S
• MW: 411.474143743515
• CID: 5897352
• PubChem ID: 119104328
• Update Time: 2025-10-29

4-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione
• 4-[2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetyl]-7-phenyl-1lambda6,4-thiazepane-1,1-dione
• 3-(2-(1,1-dioxido-7-phenyl-1,4-thiazepan-4-yl)-2-oxoethyl)quinazolin-4(3H)-one
• 3-[2-(1,1-dioxo-7-phenyl-1,4-thiazepan-4-yl)-2-oxoethyl]quinazolin-4-one
• F6557-0624
• 2034334-55-7
• AKOS026697628

• Inchi： 1S/C21H21N3O4S/c25-20(14-24-15-22-18-9-5-4-8-17(18)21(24)26)23-11-10-19(29(27,28)13-12-23)16-6-2-1-3-7-16/h1-9,15,19H,10-14H2
• InChI Key： BSEATKSOYHGXIN-UHFFFAOYSA-N
• SMILES： S1(CCN(C(CN2C=NC3C=CC=CC=3C2=O)=O)CCC1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 411.12527733g/mol
• Monoisotopic Mass: 411.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.5Ų

Additional information on 4-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione

Chemical and Biological Exploration of 4-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione (CAS No. 2034334-55-7)

The compound 4-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione, identified by its CAS number 2034334-55-7, represents a fascinating subject of study within the realm of medicinal chemistry and pharmacology. This molecule, featuring a complex heterocyclic framework, has garnered attention due to its potential biological activities and structural novelty. The detailed examination of its chemical properties, synthetic pathways, and biological implications offers valuable insights into the development of novel therapeutic agents.

At the core of this compound lies a sophisticated scaffold composed of multiple fused rings, including a quinazoline moiety and a thiazepane ring system. The presence of a carbonyl group at the 4-position of the quinazoline ring and an acetyl-substituted side chain at the 2-position introduces unique reactivity and functionalization possibilities. Furthermore, the phenyl group attached to the thiazepane ring enhances the molecular complexity and may contribute to favorable pharmacokinetic properties. Such structural features are often exploited in drug design to modulate binding affinity and selectivity towards biological targets.

Recent advancements in computational chemistry have enabled the virtual screening of vast chemical libraries to identify promising candidates for further experimental validation. The molecular structure of 4-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione has been subjected to docking studies with various protein targets, including enzymes and receptors implicated in critical biological pathways. Preliminary results suggest that this compound exhibits binding interactions with potential therapeutic relevance, particularly in the context of inflammatory diseases and cancer.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. Key synthetic steps include cyclization reactions to form the quinazoline and thiazepane core structures, followed by functional group interconversions such as acetylation and phenylation. The use of advanced catalytic systems has recently been explored to streamline these synthetic processes while maintaining high selectivity. For instance, transition metal-catalyzed cross-coupling reactions have shown promise in constructing the complex fused ring system efficiently.

Biological evaluation of 4-(2-(4-Oxoquinazolin-3(4H)-yl)acetyl)-7-phenoxythiazepanone (a synonym for CAS No. 2034334-55-7) has been conducted in several in vitro assays to assess its pharmacological profile. Notably, preliminary data indicate that this compound exhibits inhibitory activity against certain kinases involved in cell proliferation and survival pathways. These findings align with the growing interest in targeting dysregulated kinases for therapeutic intervention in oncology. Additionally, studies on its interaction with mitochondrial enzymes have revealed potential effects on energy metabolism, suggesting broader applications beyond cancer therapy.

The structural diversity inherent in this molecule also opens avenues for derivative design aimed at optimizing its biological activity. By modifying substituents such as the phenyl group or introducing additional functional moieties, chemists can fine-tune physicochemical properties like solubility and metabolic stability. Recent reports highlight the importance of such modifications in enhancing drug-like characteristics while preserving target specificity. For example, computational modeling has been used to predict how subtle changes in electronic distribution around key aromatic rings could influence binding affinity.

From a mechanistic standpoint,CAS No 2034334557’s interaction with biological targets provides valuable insights into structure-function relationships within drug design space exploration . Crystallographic studies on complexes formed between this compound analogs small biomolecules have helped elucidate binding modes at atomic resolution . Such detailed structural information is crucial for rationalizing observed biological activities , guiding further optimization efforts ,and minimizing off-target effects during lead development phases .

The growing body research underscores significance exploring novel heterocyclic scaffolds like those present (CAS No:2034334557) . These systems offer unique opportunities developing next-generation therapeutics targeting complex diseases . Future directions may include exploring synthesis biocatalytic routes enable sustainable production scale-up , expanding biological screening programs identify new therapeutic indications ,and investigating potential applications combination therapies .